Cas no 2640-94-0 (Decanoic acid,10-hydroxy-, methyl ester)

• Product Name: Decanoic acid,10-hydroxy-, methyl ester
• CAS No: 2640-94-0
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 239925
• PubChem ID: 24868343
• Update Time: 2025-11-02

Decanoic acid,10-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid,10-hydroxy-, methyl ester
• Methyl 10-hydroxydecanoate
• 10-hydroxy-decanoic acid methyl ester
• 10-Hydroxy-decansaeure-methylester
• methyl 1-hydroxydecanoate
• Pd/C
• SCHEMBL1199597
• 10-Hydroxydecanoic acid, methyl ester
• Decanoic acid, 10-hydroxy-, methyl ester
• FT-0693503
• Methyl 10-hydroxydecanoate, technical grade, >=90%
• 2640-94-0
• Methyl 10-hydroxydecanoate #
• AKOS015950621
• A936313
• J-016413
• METHYL10-HYDROXYDECANOATE
• NFJQGHRDVMDLKM-UHFFFAOYSA-N
• DTXSID80334294
• DTXCID90285384
• DB-297768

• MDL： MFCD00239437
• Inchi： 1S/C11H22O3/c1-14-11(13)9-7-5-3-2-4-6-8-10-12/h12H,2-10H2,1H3
• InChI Key： NFJQGHRDVMDLKM-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 202.15700
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.962 g/mL at 25 °C(lit.)
• Boiling Point: 276.8°C at 760 mmHg
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.448(lit.)
• PSA: 46.53000
• LogP: 2.27250
• Solubility: Not determined

Decanoic acid,10-hydroxy-, methyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Decanoic acid,10-hydroxy-, methyl ester

Comprehensive Overview of Decanoic acid,10-hydroxy-, methyl ester (CAS No. 2640-94-0): Properties, Applications, and Industry Trends

Decanoic acid,10-hydroxy-, methyl ester (CAS No. 2640-94-0), also known as methyl 10-hydroxydecanoate, is a specialized ester derivative of hydroxydecanoic acid. This compound has garnered significant attention in industries ranging from cosmetics to agrochemicals due to its unique biochemical properties. With the growing demand for sustainable and bio-based ingredients, 2640-94-0 is increasingly being studied for its potential in green chemistry applications.

The molecular structure of Decanoic acid,10-hydroxy-, methyl ester features a 10-carbon fatty acid chain with a hydroxyl group at the 10th position, esterified with methanol. This configuration imparts amphiphilic characteristics, making it valuable as an emulsifier or solubilizer. Researchers are particularly interested in its role in skin barrier enhancement, a hot topic in dermatology and cosmetic science. Recent studies suggest that derivatives like methyl 10-hydroxydecanoate may support moisture retention, aligning with the booming market for hydrating skincare formulations.

In industrial contexts, CAS 2640-94-0 is explored for its utility in biodegradable lubricants and plasticizers, addressing the global push toward environmentally friendly alternatives. The compound’s compatibility with polymer matrices makes it a candidate for modifying material flexibility without compromising durability—a key concern in packaging innovation. Notably, its low toxicity profile (as per OECD guidelines) positions it favorably compared to traditional petrochemical-derived esters.

From a synthetic chemistry perspective, the production of 10-hydroxydecanoic acid methyl ester often involves enzymatic catalysis or microbial fermentation, reflecting the shift toward white biotechnology. This aligns with frequent search queries like "bio-based ester synthesis" or "sustainable chemical intermediates", highlighting industry interest in eco-conscious manufacturing. Analytical techniques such as GC-MS and NMR are typically employed to verify the purity of 2640-94-0, ensuring compliance with pharmaceutical or food-grade standards where applicable.

The agricultural sector has also investigated Decanoic acid,10-hydroxy-, methyl ester for its potential as a plant growth modulator. Preliminary data indicate that it may influence root development in certain crops, resonating with the surge in searches for "natural plant stimulants". However, further field trials are needed to validate these effects at scale. Meanwhile, in fragrance applications, its mild, waxy odor profile makes it a subtle fixative in premium perfumery.

Regulatory status varies by region, but CAS 2640-94-0 generally falls under non-hazardous classifications when handled appropriately. Safety data sheets (SDS) recommend standard organic compound precautions—ventilation and PPE—during laboratory use. Storage stability is another common query; the ester remains stable under inert conditions but may hydrolyze in prolonged aqueous exposure, a consideration for formulation chemists.

Market analysts project steady growth for niche esters like methyl 10-hydroxydecanoate, driven by R&D investments in green chemistry and functional ingredients. Patent filings related to its use in anti-aging creams and controlled-release coatings have risen since 2020, reflecting cross-industry innovation. For procurement specialists, sourcing high-purity 2640-94-0 requires vetting suppliers for GMP compliance, especially for cosmeceutical applications.

In summary, Decanoic acid,10-hydroxy-, methyl ester exemplifies how targeted molecular modifications can unlock diverse functionalities. Its intersection with sustainability trends and performance-driven applications ensures ongoing relevance. Future research may explore its pharmacokinetics or synergies with other hydroxy fatty acid derivatives, potentially expanding its utility in life sciences and material engineering.